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Compound of Interest

Compound Name: 2-Aminofuran-3-carbonitrile

Cat. No.: B147697 Get Quote

This guide provides critical safety, handling, and disposal procedures for researchers,

scientists, and drug development professionals working with 2-Aminofuran-3-carbonitrile.

Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

IUPAC Name 2-aminofuran-3-carbonitrile

Molecular Formula C5H4N2O[1][2]

CAS Number 139370-56-2[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Aminofuran-3-carbonitrile is classified as a hazardous substance. The Global Harmonized

System (GHS) classifications indicate it is toxic if swallowed, in contact with skin, or inhaled,

and causes skin and serious eye irritation.[1] Therefore, stringent adherence to PPE protocols

is mandatory.

Required Personal Protective Equipment:
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Disposable nitrile

gloves are suitable for

short-term protection.

[3] For extended

contact, consult the

glove manufacturer's

resistance guide.[3]

Prevents skin contact,

as the substance is

toxic upon dermal

absorption.[1]

Body Protection Laboratory Coat

A Nomex® laboratory

coat or equivalent

flame-resistant

material is

recommended.[3]

Protects against

splashes and

contamination of

personal clothing.

Full-length pants and

closed-toe shoes

Pants should be worn

to cover all skin on the

legs. Shoes must

cover the entire foot.

[3]

Prevents accidental

skin exposure to

spills.

Eye and Face

Protection

Safety Goggles or

Glasses

Must meet ANSI

Z.87.1 1989 standard

or equivalent.[3]

Protects eyes from

splashes and airborne

particles.

Face Shield

To be worn over

safety

glasses/goggles when

there is a risk of

splashing or

explosion.[3]

Provides an additional

layer of protection for

the entire face.

Respiratory Protection
Fume Hood or

Ventilated Enclosure

All handling of 2-

Aminofuran-3-

carbonitrile should be

conducted in a

certified chemical

fume hood.

To minimize inhalation

of toxic dust or

vapors.[4]
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Respirator

If engineering controls

are not sufficient, a

NIOSH-approved

respirator is required.

[3] Use requires a

formal respiratory

protection program,

including fit testing.[5]

Protects against

inhalation toxicity.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to minimize exposure and ensure

laboratory safety.

Standard Operating Procedure for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated

work area, typically a fume hood, should be clean and uncluttered.

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within

the fume hood to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solid 2-Aminofuran-3-carbonitrile
to the solvent slowly to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,

even if gloves were worn.[4] Decontaminate all surfaces and equipment used.

Storage Requirements:
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Condition Specification Rationale

Container
Tightly-closed, properly labeled

container.[4]

Prevents release into the

environment and ensures

proper identification.

Location
Store in a cool, dry, well-

ventilated area.[4]
Maintains chemical stability.

Compatibility
Store away from incompatible

substances.

Prevents hazardous chemical

reactions.

Security

Store in a locked-up area

accessible only to authorized

personnel.

Prevents unauthorized access

and accidental exposure.

Disposal Plan
2-Aminofuran-3-carbonitrile and any materials contaminated with it must be disposed of as

hazardous waste. Under no circumstances should it be disposed of in regular trash or down the

drain.[6]

Waste Segregation and Collection Protocol:

Designate a Waste Container: Use a dedicated, clearly labeled hazardous waste container

made of a compatible material (e.g., high-density polyethylene) with a secure lid.[6][7]

Solid Waste: Collect all unused solid 2-Aminofuran-3-carbonitrile, as well as contaminated

items like weighing paper, gloves, and pipette tips, in the designated solid waste container.[6]

Liquid Waste: Use a separate, dedicated container for any solutions containing 2-
Aminofuran-3-carbonitrile.[6]

Labeling: The waste container must be labeled with the words "HAZARDOUS WASTE" and

the full chemical name: "2-Aminofuran-3-carbonitrile".[7]

Storage of Waste: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory.[6][7] This area should be secure and have
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secondary containment.

Waste Pickup and Disposal Workflow:

Laboratory Operations

Environmental Health & Safety (EHS)

Generate Waste
(Solid & Liquid)

Segregate Waste into
Labeled, Compatible Containers

Store Waste in
Satellite Accumulation Area

Submit Hazardous Waste
Pickup Request to EHS

Container Full or
Time Limit Reached

EHS Personnel Collects Waste

Transport to Licensed
Waste Disposal Facility

Final Disposal
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Caption: Workflow for the safe disposal of 2-Aminofuran-3-carbonitrile waste.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4]

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8]

Spill

Evacuate the area. Prevent further leakage if

safe to do so. Absorb with inert material and

place into a suitable disposal container.[4] Do

not allow the product to enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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